Cas no 16666-43-6 ((2E)-4-methylpent-2-enoic acid)
16666-43-6 structure
Product Name:(2E)-4-methylpent-2-enoic acid
CAS No:16666-43-6
MF:C6H10O2
MW:114.142402172089
MDL:MFCD00043804
CID:1347551
PubChem ID:642039
Update Time:2025-07-30
(2E)-4-methylpent-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 4-methyl-, (2E)-
- (2E)-4-methylpent-2-enoic acid
- UNII-664UX09YV9
- 4-Methylpent-2-en-1-oic acid
- 4-methylpent-2-enoic acid
- (2E)-4-Methyl-2-pentenoic acid #
- M0268
- EN300-312635
- 4-Methyl-2-pentenoic acid
- NoName_60
- 16666-43-6
- 0QP1933PTD
- EINECS 233-706-4
- CS-0206284
- 4-methyl-2-pentenoic acid (stabilized with hq)
- 3-isopropyl acrylic acid
- 4-Methyl-2-pentenoic acid, (2E)-
- AKOS004908022
- 4-methyl-pent-2-enoic acid, AldrichCPR
- EN300-76533
- LMFA01020112
- 10321-71-8
- (2E)-4-Methyl-2-pentenoic acid
- UNII-0QP1933PTD
- FEMA No. 4180, E-
- Q27237114
- CHEBI:173387
- J-000906
- 664UX09YV9
- InChI=1/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3
- trans-4-Methyl-2-pentenoic acid
- 4-methyl-2E-pentenoic acid
- DTXSID90901012
- (E)-4-methylpent-2-enoic acid
- SCHEMBL43207
- D91297
- MFCD00043804
- (E)-4-Methyl-2-pentenoic acid
- trans-4-methyl-pent-2-enoic acid
-
- MDL: MFCD00043804
- Inchi: 1S/C6H10O2/c1-5(2)3-4-6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3+
- InChI Key: QAOXMQCWUWZZNC-ONEGZZNKSA-N
- SMILES: OC(/C=C/C(C)C)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
(2E)-4-methylpent-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276954-5g |
(E)-4-Methylpent-2-enoic acid |
16666-43-6 | 98% (stabilized with HQ) | 5g |
¥492 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276954-25g |
(E)-4-Methylpent-2-enoic acid |
16666-43-6 | 98% (stabilized with HQ) | 25g |
¥1969 | 2023-04-15 | |
| Enamine | EN300-312635-0.05g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 0.05g |
$19.0 | 2025-03-19 | |
| Enamine | EN300-312635-0.1g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 0.1g |
$19.0 | 2025-03-19 | |
| Enamine | EN300-312635-0.25g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 0.25g |
$19.0 | 2025-03-19 | |
| Enamine | EN300-312635-0.5g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 0.5g |
$20.0 | 2025-03-19 | |
| Enamine | EN300-312635-1.0g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 1.0g |
$25.0 | 2025-03-19 | |
| Enamine | EN300-312635-2.5g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 2.5g |
$33.0 | 2025-03-19 | |
| Enamine | EN300-312635-5.0g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 5.0g |
$52.0 | 2025-03-19 | |
| Enamine | EN300-312635-10.0g |
(2E)-4-methylpent-2-enoic acid |
16666-43-6 | 95.0% | 10.0g |
$88.0 | 2025-03-19 |
(2E)-4-methylpent-2-enoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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